Cas no 68956-56-9 (dipentene fluka spec. purified fraction of terpene hydrocarb)

• Product Name: dipentene fluka spec. purified fraction of terpene hydrocarb
• CAS No: 68956-56-9
• MF: C₂₀H₃₂
• MW: 272.468086242676
• CID: 58908
• Update Time: 2026-05-14

dipentene fluka spec. purified fraction of terpene hydrocarb Chemical and Physical Properties

Names and Identifiers

• dipentene fluka spec. purified fraction of terpene hydrocarb
• Dipentene Fluka specially purified fraction of terpene hydrocarbons
• DIPENTENE EXTRA
• 1-Methyl-4-(1-methylethenyl)cyclohexene
• Dipentene
• Dipentene, fraction of terpene hydrocarbons, pure
• Dipentene, pure, fraction of terpene hydrocarbons
• Dipentenepurefraction of terpene hydrocarbons

• Inchi： 1S/C10H16/c1-8(2)10-6-4-9(3)5-7-10/h4,10H,1,5-7H2,2-3H3
• InChI Key： PFNFFQXMRSDOHW-UHFFFAOYSA-N
• SMILES： NCCCNCCCCNCCCN

Computed Properties

• Exact Mass: 202.21600

Experimental Properties

• Density: 0.850
• Boiling Point: 173-190 ºC
• Flash Point: 42 ºC
• Refractive Index: 1.4680-1.4770
• PSA: 76.10000
• LogP: 1.82580

dipentene fluka spec. purified fraction of terpene hydrocarb Security Information

• Hazardous Material transportation number：UN 2052
• WGK Germany：3
• Hazard Category Code： R10;R38;R43;R50/53;R65
• Safety Instruction： S2-S24-S37-S60-S61
• Hazardous Material Identification：
• HazardClass：3.2
• PackingGroup：III
• Packing Group：III
• Hazard Level：3.2
• Safety Term：3.2
• Packing Group：III
• Risk Phrases：R10; R38; R43; R50/53; R65

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Dialkylamines

Additional information on dipentene fluka spec. purified fraction of terpene hydrocarb

Comprehensive Analysis of Dipentene Fluka (CAS No. 68956-56-9): A Purified Fraction of Terpene Hydrocarbons

Dipentene Fluka, a high-purity fraction of terpene hydrocarbons, is widely recognized for its versatile applications in industries ranging from fragrances to industrial solvents. With the CAS registry number 68956-56-9, this compound is a refined variant of dipentene, often referred to as limonene or p-mentha-1,8-diene. Its molecular structure, characterized by a cyclic monoterpene framework, contributes to its unique physicochemical properties, making it a subject of interest for researchers and manufacturers alike.

The growing demand for sustainable and bio-based chemicals has positioned Dipentene Fluka as a key player in green chemistry initiatives. Derived from citrus peels or pine resins, this compound aligns with the global shift toward eco-friendly solvents and renewable raw materials. Recent studies highlight its potential in essential oil formulations, cleaning products, and even as a flavor enhancer in food-grade applications, provided it meets stringent purity standards.

From a technical perspective, Dipentene Fluka exhibits a boiling point range of 175–180°C and a density of approximately 0.84 g/cm³ at 20°C. Its low viscosity and high solvency power make it ideal for paint and coating formulations, where it acts as a natural alternative to petroleum-derived solvents. Additionally, its pleasant citrus-like aroma has driven its adoption in aromatherapy and personal care products, catering to consumers seeking non-toxic ingredients.

In the context of industrial applications, Dipentene Fluka is often compared to alpha-pinene and beta-pinene, other prominent terpene hydrocarbons. However, its superior stability and compatibility with polar and non-polar systems give it an edge in adhesive manufacturing and rubber processing. Recent innovations in terpene-based polymers have further expanded its utility, with researchers exploring its role in biodegradable plastics.

Quality control is paramount for Dipentene Fluka, especially when targeting pharmaceutical or cosmetic applications. Advanced analytical techniques such as gas chromatography (GC) and mass spectrometry (MS) are employed to ensure the absence of impurities like peroxides or oxidation byproducts. The Fluka specification guarantees a purified fraction with minimal residual solvents, meeting the rigorous standards of GMP and ISO certifications.

As the market for natural terpenes grows, questions about the safety profile and regulatory compliance of Dipentene Fluka frequently arise. Regulatory bodies such as the FDA and EFSA have classified it as generally recognized as safe (GRAS) for specific uses, provided it adheres to defined purity thresholds. This has bolstered its adoption in food-grade applications, including beverage flavorings and confectionery.

Looking ahead, the integration of Dipentene Fluka into circular economy models presents exciting opportunities. By leveraging waste-to-resource strategies, manufacturers can extract this compound from agricultural byproducts, reducing environmental footprints. Its compatibility with green synthesis methods also positions it as a candidate for catalysis and nanomaterial production, aligning with the United Nations' Sustainable Development Goals (SDGs).

In summary, Dipentene Fluka (CAS No. 68956-56-9) exemplifies the convergence of performance, sustainability, and versatility in modern chemistry. Whether as a solvent, fragrance component, or industrial intermediate, its purified terpene hydrocarbon profile continues to inspire innovation across diverse sectors. For researchers and formulators seeking a reliable and eco-conscious ingredient, this compound remains a benchmark in the field.